Cas no 115494-53-6 (2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-methyl-b-D-arabinofuranosyl)-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-methyl-b-D-arabinofuranosyl)-
• CAS No: 115494-53-6
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 160334
• PubChem ID: 130783
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-methyl-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-methyl-b-D-arabinofuranosyl)-
• 2'-methyl-2'-deoxycytidine
• 4-amino-1-[(2R,3R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-methyl-beta-D-arabinofuranosyl)-
• 2',2'-Dmc
• 2'-Deoxy-2'-C-methylcytidine
• 2'-Deoxy-2'-methylcytidine
• 1-(2-Deoxy-2-methyl-β-D-ribofuranosyl)cytosine
• 1-(2-Deoxy-2-methyl-β-D-arabinofuranosyl)cytosine
• A901619
• 115494-53-6
• 2'C-Me-dC
• CHEMBL225276
• 2/'-Methyl-2/'-deoxycytidine
• 4-amino-1-[(2R,3R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]pyrimidin-2-one
• 4-Amino-1-[(2R,3R,4S,5R)-4-Hydroxy-5-(Hydroxymethyl)-3-Methyl-Tetrahydrofuran-2-Yl]Pyrimidin-2-One; 4-Amino-1-[(2R,3R,4S,5R)-4-Hydroxy-5-(Hydroxymethyl)-3-Methyl-2-Tetrahydrofuranyl]-2-Pyrimidinone; 4-Amino-1-[(2R,3R,4S,5R)-4-Hydroxy-3-Methyl-5-Methylol-Tetrahydrofuran-2-Yl]Pyrimidin-2-One
• SCHEMBL5709901
• 2-C-Ethynyl-cytidine
• DTXSID70151114

• Inchi： 1S/C10H15N3O4/c1-5-8(15)6(4-14)17-9(5)13-3-2-7(11)12-10(13)16/h2-3,5-6,8-9,14-15H,4H2,1H3,(H2,11,12,16)/t5-,6-,8+,9-/m1/s1
• InChI Key： DYPDKNUWDNOWPU-MTSNSDSCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H](C)[C@@H]1N1C(N=C(C=C1)N)=O)O

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides